Cas no 174262-99-8 (2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-)
174262-99-8 structure
Product Name:2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-
CAS No:174262-99-8
MF:C15H13N3O2
MW:267.282623052597
CID:111695
PubChem ID:45121515
Update Time:2025-04-18
2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-
- 2,4-Imidazolidinedione, 3-phenyl-5-(4-pyridinylmethyl)-
- 3-Phenyl-5-(4-pyridinylmethyl)-2,4-imidazolidinedione
- DTXSID301212487
- 174262-99-8
-
- Inchi: 1S/C15H13N3O2/c19-14-13(10-11-6-8-16-9-7-11)17-15(20)18(14)12-4-2-1-3-5-12/h1-9,13H,10H2,(H,17,20)
- InChI Key: CQDKUQPTDYXMOJ-UHFFFAOYSA-N
- SMILES: O=C1C(CC2C=CN=CC=2)NC(N1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 267.10089
- Monoisotopic Mass: 267.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 62.3
2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
174262-99-8 (2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk